Cas no 919771-99-6 (Benzamide, N-(2-aminoethyl)-4-[(ethylamino)sulfonyl]-)

• Product Name: Benzamide, N-(2-aminoethyl)-4-[(ethylamino)sulfonyl]-
• CAS No: 919771-99-6
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• CID: 761468
• PubChem ID: 16045097
• Update Time: 2025-04-19

Benzamide, N-(2-aminoethyl)-4-[(ethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminoethyl)-4-[(ethylamino)sulfonyl]-
• N-(2-aminoethyl)-4-(ethylsulfamoyl)benzamide
• DTXSID00581440
• 919771-99-6

• Inchi： 1S/C11H17N3O3S/c1-2-14-18(16,17)10-5-3-9(4-6-10)11(15)13-8-7-12/h3-6,14H,2,7-8,12H2,1H3,(H,13,15)
• InChI Key： BDVVFIPAODLSCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCCN)=O)=CC=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 271.09906259g/mol
• Monoisotopic Mass: 271.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 110Ų